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Compound of Interest

Compound Name: 1-Nitroheptane

Cat. No.: B1207262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 1-
Nitroheptane, specifically its boiling point and density. The information is presented to be a

valuable resource for laboratory use, chemical synthesis, and drug development applications

where this compound may be utilized as a solvent, reagent, or intermediate.

Core Physical Properties
1-Nitroheptane (C7H15NO2) is a nitroalkane that presents as a liquid at standard conditions.

Its physical characteristics are crucial for its handling, application, and the design of chemical

processes.

Data Summary
The experimentally determined values for the boiling point and density of 1-Nitroheptane are

summarized in the table below. It is important to note that slight variations in these values can

be found across different sources, which may be attributed to minor differences in experimental

conditions or purity of the sample.
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Physical Property Value Units Conditions

Boiling Point 194 °C At 760 mmHg[1][2]

Density 0.925 - 0.948 g/cm³ (or g/mL)
At standard

temperature

Experimental Protocols
While the specific experimental reports for the determination of 1-Nitroheptane's physical

properties are not readily available in the cited literature, this section details the standard and

widely accepted methodologies for measuring the boiling point and density of liquid organic

compounds. These protocols are representative of the techniques that would be employed to

obtain the data presented above.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For nitroalkanes, which are polar compounds, strong dipole-dipole interactions lead

to relatively high boiling points compared to non-polar hydrocarbons of similar molecular

weight.

Micro-Boiling Point Determination using a Thiele Tube

This method is suitable for small sample volumes.

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)
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Mineral oil or other suitable heating bath fluid

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

A small amount (a few milliliters) of 1-Nitroheptane is placed into the small test tube.

A capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is attached to a thermometer. The bulb of the thermometer should be level with

the sample.

The thermometer and test tube assembly are placed in a Thiele tube containing mineral oil,

ensuring the sample is below the oil level.

The side arm of the Thiele tube is gently heated. This design allows for the circulation of the

oil, ensuring uniform heating.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon further heating, the vapor pressure of the 1-Nitroheptane will increase, and a rapid

and continuous stream of bubbles will emerge from the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to be drawn back into the capillary tube.

Determination of Density
Density is an intrinsic property of a substance, defined as its mass per unit volume. For liquids,

it is typically measured using a pycnometer or by direct mass and volume measurements.

Density Measurement using a Pycnometer
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A pycnometer is a flask with a specific, accurately known volume, which allows for the precise

measurement of a liquid's density.

Apparatus:

Pycnometer (volumetric flask with a ground-glass stopper containing a capillary tube)

Analytical balance (accurate to at least 0.001 g)

Thermometer

Water bath (for temperature control)

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately measured on an

analytical balance (m_empty).

The pycnometer is filled with distilled water of a known temperature and density. The stopper

is inserted, and any excess water that extrudes through the capillary is carefully wiped away.

The mass of the water-filled pycnometer is recorded (m_water).

The volume of the pycnometer (V) can then be calculated using the known density of water

at that temperature.

The pycnometer is emptied, dried, and then filled with 1-Nitroheptane.

The mass of the 1-Nitroheptane-filled pycnometer is measured (m_sample).

The density of the 1-Nitroheptane is calculated using the formula: Density = (m_sample -

m_empty) / V

Logical Relationships of Physical Properties
The physical properties of a compound like 1-Nitroheptane are interconnected and are

ultimately determined by its molecular structure. The following diagram illustrates this

relationship.
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Relationship of Molecular Structure to Physical Properties

Molecular Structure
(1-Nitroheptane)

Intermolecular Forces
(Dipole-Dipole, London Dispersion)

determines
Molecular Weight

(145.20 g/mol)

defines

Boiling Point
(194 °C)

influences

Density
(0.925 g/cm³)

influences influences

Click to download full resolution via product page

Caption: Logical flow from molecular structure to physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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